Cas no 898657-94-8 (N-cyclopentyl-1-4-(propan-2-yloxy)benzoyl-2,3-dihydro-1H-indole-5-sulfonamide)

• Product Name: N-cyclopentyl-1-4-(propan-2-yloxy)benzoyl-2,3-dihydro-1H-indole-5-sulfonamide
• CAS No: 898657-94-8
• MF: C₂₃H₂₈N₂O₄S
• MW: 428.544425010681
• CID: 5976043
• PubChem ID: 16458071
• Update Time: 2025-10-29

N-cyclopentyl-1-4-(propan-2-yloxy)benzoyl-2,3-dihydro-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-1-4-(propan-2-yloxy)benzoyl-2,3-dihydro-1H-indole-5-sulfonamide
• 898657-94-8
• F3266-0445
• 5-[(cyclopentylamino)sulfonyl]indolinyl 4-(methylethoxy)phenyl ketone
• VU0608167-1
• AKOS000714530
• N-cyclopentyl-1-(4-isopropoxybenzoyl)indoline-5-sulfonamide
• N-cyclopentyl-1-[4-(propan-2-yloxy)benzoyl]-2,3-dihydro-1H-indole-5-sulfonamide
• N-cyclopentyl-1-(4-propan-2-yloxybenzoyl)-2,3-dihydroindole-5-sulfonamide

• Inchi： 1S/C23H28N2O4S/c1-16(2)29-20-9-7-17(8-10-20)23(26)25-14-13-18-15-21(11-12-22(18)25)30(27,28)24-19-5-3-4-6-19/h7-12,15-16,19,24H,3-6,13-14H2,1-2H3
• InChI Key： ZBJKQMNJBQEGJL-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCN2C(C1C=CC(=CC=1)OC(C)C)=O)(NC1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 428.17697855g/mol
• Monoisotopic Mass: 428.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.1Ų

Additional information on N-cyclopentyl-1-4-(propan-2-yloxy)benzoyl-2,3-dihydro-1H-indole-5-sulfonamide

Professional Introduction to N-cyclopentyl-1-4-(propan-2-yloxy)benzoyl-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 898657-94-8)

N-cyclopentyl-1-4-(propan-2-yloxy)benzoyl-2,3-dihydro-1H-indole-5-sulfonamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 898657-94-8, belongs to a class of molecules that exhibit promising properties in the realm of drug discovery and development. The intricate architecture of this molecule, featuring a benzoyl group linked to an indole core and a cyclopentyl moiety, makes it a subject of intense interest for medicinal chemists and biologists.

The N-cyclopentyl substituent plays a crucial role in modulating the pharmacokinetic properties of the compound, while the 1H-indole-5-sulfonamide moiety introduces a polar functional group that enhances solubility and binding affinity to biological targets. The presence of the 4-(propan-2-yloxy)benzoyl group further contributes to the compound's structural complexity, offering multiple sites for interaction with enzymes and receptors. These features make N-cyclopentyl-1-4-(propan-2-yloxy)benzoyl-2,3-dihydro-1H-indole-5-sulfonamide a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies have shown that the indole core can effectively interact with various biological targets, including kinases and transcription factors, which are implicated in numerous diseases such as cancer and inflammatory disorders. The sulfonamide group has been particularly noted for its ability to enhance binding affinity through hydrogen bonding interactions, making it an attractive feature for drug design.

The synthesis of N-cyclopentyl-1-4-(propan-2-yloxy)benzoyl-2,3-dihydro-1H-indole-5-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the indole ring, the introduction of the sulfonamide moiety, and the attachment of the cyclopentyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve these transformations efficiently. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the intermediate compounds, ensuring the correctness of each synthetic step.

In vitro studies have demonstrated that N-cyclopentyl-1-4-(propan-2-yloxy)benzoyl-2,3-dihydro-1H-indole-5-sulfonamide exhibits notable pharmacological activity. Specifically, it has been found to inhibit the activity of certain kinases with IC50 values in the low nanomolar range. This inhibitory effect suggests potential therapeutic applications in treating cancers driven by aberrant kinase signaling. Additionally, preliminary studies indicate that this compound may possess anti-inflammatory properties by modulating cytokine production pathways.

The development of novel drug candidates often involves rigorous testing in preclinical models to assess their safety and efficacy. Animal studies have shown that N-cyclopentyl-1-4-(propan-2-yloxy)benzoyl-2,3-dihydro-1H-indole-5-sulfonamide exhibits favorable pharmacokinetic profiles, including reasonable bioavailability and metabolic stability. These findings are crucial for determining its potential as a candidate for further clinical development. Moreover, toxicological assessments have revealed no significant adverse effects at tested doses, paving the way for future human trials.

The integration of machine learning algorithms into drug discovery has revolutionized the way new compounds are designed and evaluated. By leveraging large datasets of chemical structures and biological activities, predictive models can identify promising candidates like N-cyclopentyl-1-4-(propan-2-yloxy)benzoyl-2,3-dihydro-1H-indole-5-sulfonamide with greater efficiency. These models can also predict potential side effects and optimize synthetic routes, thereby accelerating the drug development process. The combination of experimental data with computational predictions has significantly reduced the time and cost associated with bringing new drugs to market.

As research in pharmaceuticals continues to evolve, N-cyclopentyl-1-4-(propan-2-yloxy)benzoyl-2,3-dihydro -1H-indole -5 -sulfonamide remains a compelling candidate for further investigation. Its unique structural features and demonstrated biological activity position it as a valuable asset in the quest for novel therapeutic agents. Future studies may explore modifications to its core structure to enhance its potency or broaden its spectrum of activity. The ongoing exploration of this compound underscores the importance of innovative approaches in addressing unmet medical needs.